Cas no 42245-42-1 (Methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate)

Methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate is a chiral epoxide derivative with significant utility in synthetic organic chemistry. Its structure features a reactive oxirane ring and an ester functional group, making it a versatile intermediate for stereoselective transformations, including nucleophilic ring-opening reactions and asymmetric synthesis. The presence of the 4-methoxyphenyl substituent enhances its stability and influences electronic properties, facilitating controlled reactivity in complex molecular constructions. This compound is particularly valuable in pharmaceutical and fine chemical synthesis, where high enantiopurity and regioselectivity are critical. Its well-defined stereochemistry and functional group compatibility make it a preferred choice for constructing biologically active molecules and advanced intermediates.
Methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate structure
42245-42-1 structure
Product Name:Methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate
CAS No:42245-42-1
MF:C11H12O4
MW:208.210583686829
CID:55532
PubChem ID:24857951
Update Time:2025-10-12

Methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate
    • trans-3-[4-Methoxyphenyl]glycidic acid methyl ester
    • Methyl 3-(4-methoxyphenyl)glycidate
    • Methyl Trans-3-(4-Methoxyphenyl)Glycidate
    • (+-)-3-(4-Methoxy-phenyl)-2,3-dihydro-benzo[f]chromen-1-on
    • (+-)-3-(4-methoxy-phenyl)-2,3-dihydro-benzo[f]chromen-1-one
    • (2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propanoic acid methyl ester
    • 2,3-Dihydro-3-(4-methoxyphenyl)-naphtho< 2,1-b> pyran-1-on
    • 3-(4-methoxy-phenyl)-2,3-dihydro-benzo[f]chromen-1-o
    • 3-(4-Methoxy-phenyl)-2,3-dihydro-benzo[f]chromen-1-on
    • 4'-methoxy-5,6-benzoflavanone
    • CTK0J1909
    • methyl 3-(4'-methoxyphenyl)glycidate
    • Methyl 2,3-epoxy-3-(4-methoxyphenyl)propionate
    • METHYL (2R,3S)-2,3-EPOXY-3-(4-METHOXYPHENYL)PROPIONATE
    • (2R,3S)-methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate
    • DTXSID90885863
    • 2-Oxiranecarboxylic acid, 3-(4-methoxyphenyl)-, methyl ester
    • trans-3-[4-Methoxyphenyl]glycidicacidmethylester
    • 105560-93-8
    • Methyl 3-(p-methoxyphenyl)oxirane-2-carboxylate
    • FT-0639778
    • BCP11387
    • SCHEMBL3201276
    • 3-(-Methoxyphenyl)glycidic acid methylester
    • 42245-42-1
    • methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate;(2R,3S)-Methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate
    • Methyl2,3-epoxy-3-(4-methoxyphenyl)propionate
    • W-110969
    • A801267
    • Methyl 3-(p-methoxyphenyl)-2,3-epoxypropionate
    • Methyl 2R,3S-(-)-3-(4-methoxyphenyl)oxiranecarboxylate
    • Oxiranecarboxylic acid, 3-(4-methoxyphenyl)-, methyl ester
    • methyl (2R,3S)-3-(4-methoxyphenyl)oxirane-2-carboxylate
    • NS00007650
    • AKOS005207171
    • 96125-49-4
    • SB46431
    • FT-0642601
    • EINECS 255-735-1
    • DB-010796
    • methyl (2S,3S)-3-(4-methoxyphenyl)oxirane-2-carboxylate
    • DB-050881
    • CVZUMGUZDAWOGA-UHFFFAOYSA-N
    • methyl-3-(4-methoxyphenyl)glycidate
    • DTXCID20223971
    • t-methyl-3-phenylglycidate
    • 255-735-1
    • 404-130-2
    • MDL: MFCD00012316
    • Inchi: 1S/C11H12O4/c1-13-8-5-3-7(4-6-8)9-10(15-9)11(12)14-2/h3-6,9-10H,1-2H3
    • InChI Key: CVZUMGUZDAWOGA-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)C1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 208.07356
  • Monoisotopic Mass: 208.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 48.1

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 69-71 °C (lit.)
  • PSA: 48.06
  • Solubility: Not available

Methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38

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Additional information on Methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate

Methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate (CAS No. 42245-42-1): A Comprehensive Overview

The compound Methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate, identified by the CAS registry number 42245-42-1, is a significant organic compound with a diverse range of applications in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which combines an oxirane (epoxide) ring with a methoxy-substituted phenyl group and a methyl ester moiety. The combination of these functional groups makes it a versatile building block in modern chemical research.

Recent advancements in synthetic chemistry have highlighted the importance of Methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate as a key intermediate in the construction of complex molecules. Its epoxide functionality, in particular, has been exploited in various ring-opening reactions to generate valuable products with high stereochemical control. For instance, studies published in the *Journal of Organic Chemistry* have demonstrated its utility in the synthesis of bioactive compounds, where the epoxide serves as a site for nucleophilic attack by amino acids or other nucleophiles.

The methoxyphenyl group attached to the oxirane ring introduces additional electronic and steric effects that enhance the compound's reactivity and selectivity in various reactions. This feature has been leveraged in the development of novel materials, such as polymers and coatings, where controlled reactivity is crucial for achieving desired properties. Moreover, the methyl ester group provides solubility advantages, making it easier to handle and process in large-scale manufacturing.

From a structural perspective, Methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate exhibits a rigid and planar conformation due to the aromaticity of the phenyl ring and the strained nature of the epoxide ring. This structural rigidity contributes to its stability under mild reaction conditions while maintaining reactivity under controlled conditions. Researchers have also explored its potential as a precursor for constructing heterocyclic compounds, which are highly valued in medicinal chemistry for their ability to modulate biological activities.

In terms of synthesis, several efficient routes have been developed to prepare Methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate. One common approach involves the epoxidation of an appropriately substituted allyl ester using peracids or other oxidizing agents. This method ensures high yields and excellent regioselectivity, making it suitable for both academic and industrial applications. Additionally, advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched derivatives, which are valuable for exploring stereochemical effects in biological systems.

The applications of Methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate extend beyond traditional organic synthesis into emerging areas such as drug delivery systems and nanotechnology. For example, its ability to undergo controlled polymerization has led to its use in creating stimuli-responsive materials that can release drugs in response to environmental changes like pH or temperature. Furthermore, its compatibility with green chemistry principles has positioned it as a sustainable alternative to more hazardous reagents.

Recent studies have also focused on understanding the biodegradation pathways of Methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate, particularly in aquatic environments. These investigations are crucial for assessing its environmental impact and ensuring its safe use in industrial processes. Findings published in *Environmental Science & Technology* suggest that the compound undergoes rapid hydrolysis under acidic or basic conditions, leading to the formation of less toxic byproducts.

In conclusion, Methyl 3-(4-methoxyphenyl)oxirane-2-carboxylate (CAS No. 42245-42-1) stands out as a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with its versatile reactivity and compatibility with modern synthetic methods, continues to drive innovation in both academic research and industrial applications. As research progresses, this compound is expected to play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.

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